(6-methoxy-1H-indol-2-yl)(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone

• IUPAC Name: (6-methoxy-1H-indol-2-yl)-[4-(1,3,5-trimethylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C21H27N5O4S/c1-14-20(15(2)24(3)23-14)31(28,29)26-9-5-8-25(10-11-26)21(27)19-12-16-6-7-17(30-4)13-18(16)22-19/h6-7,12-13,22H,5,8-11H2,1-4H3
• InChI Key: WLWHFLUNIFPASS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CC4=C(N3)C=C(C=C4)OC
• Molecular Formula: C21H27N5O4S
• Molecular Weight: 445.5 g/mol

Description

(6-methoxy-1H-indol-2-yl)(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C21H27N5O4S and its molecular weight is 445.54. The purity is usually 95%.
BenchChem offers high-quality (6-methoxy-1H-indol-2-yl)(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-methoxy-1H-indol-2-yl)(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Antitumor Activity

Compounds structurally related to "(6-methoxy-1H-indol-2-yl)(4-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone" have been synthesized with potential antitumor activities. For instance, Abdel-Rahman Farghaly (2010) developed new indole derivatives containing pyrazoles and tested them in vitro for tumor cell-growth inhibition, suggesting their potential as antitumor agents (Abdel-Rahman Farghaly, 2010).

Carbonic Anhydrase Inhibitory Activities

Another study by K. Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities on tumor and non-tumor cell lines and their effects on carbonic anhydrase isoenzymes. Their research highlighted the selective cytotoxicity and significant carbonic anhydrase inhibitory activity, indicating potential applications in medicinal chemistry (K. Kucukoglu et al., 2016).

Herbicidal and Insecticidal Activities

The study by Baolei Wang et al. (2015) on novel N-phenylpyrazolyl aryl methanones derivatives demonstrated favorable herbicidal and insecticidal activities. This suggests that compounds with a similar structural framework could be explored further for potential agricultural applications (Baolei Wang et al., 2015).

Synthesis Techniques and Chemical Properties

Research on the chemical synthesis and properties of related compounds includes studies on sigmatropic rearrangement and the synthesis of β-diketone derivatives of pyrazole, indicating the versatility and reactivity of such compounds in organic synthesis and the potential for further functionalization (P. March et al., 1987), (Usha Baloda et al., 2008).